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Compound of Interest

Compound Name:
4-fluoro-N-(2-

hydroxyethyl)benzenesulfonamide

CAS No.: 383-49-3

Cat. No.: B7756718

Get Quote

This technical guide provides an in-depth analysis of the spectroscopic data for 4-fluoro-N-(2-
hydroxyethyl)benzenesulfonamide, a key intermediate in pharmaceutical and materials

science. The following sections detail the expected Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS) data for this compound. The interpretation of this

data is grounded in fundamental principles of spectroscopy and supported by data from

structurally similar molecules. This document is intended for researchers, scientists, and drug

development professionals who require a thorough understanding of the structural

characterization of this molecule.

Introduction
4-fluoro-N-(2-hydroxyethyl)benzenesulfonamide is a substituted benzenesulfonamide

derivative. The structural elucidation of such molecules is paramount for confirming their

identity, purity, and for understanding their chemical behavior. Spectroscopic techniques are the
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cornerstone of this characterization. This guide will walk through the theoretical and practical

aspects of obtaining and interpreting the NMR, IR, and Mass spectra of the title compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for elucidating the carbon-hydrogen

framework of an organic molecule. For 4-fluoro-N-(2-hydroxyethyl)benzenesulfonamide,

both ¹H and ¹³C NMR are indispensable.

Experimental Protocol: NMR Spectroscopy
Sample Preparation:

Dissolve approximately 5-10 mg of 4-fluoro-N-(2-hydroxyethyl)benzenesulfonamide in

0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

Transfer the solution to a 5 mm NMR tube.

Ensure the solution is clear and free of any particulate matter.

Instrument Parameters (Typical for a 400 MHz Spectrometer):

¹H NMR:

Pulse Program: Standard single pulse (zg30)

Number of Scans: 16-32

Relaxation Delay (d1): 1-2 seconds

Acquisition Time: 3-4 seconds

¹³C NMR:

Pulse Program: Proton-decoupled (zgpg30)

Number of Scans: 1024-4096 (due to the low natural abundance of ¹³C)

Relaxation Delay (d1): 2-5 seconds
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Acquisition Time: 1-2 seconds

¹H NMR Spectral Data (Predicted)
The ¹H NMR spectrum will provide information on the number of different types of protons, their

chemical environment, and their proximity to other protons.
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~ 7.9 - 7.8
Doublet of

doublets (dd)
2H

H-2, H-6

(aromatic)

Protons ortho to

the electron-

withdrawing

sulfonyl group

are deshielded.

Coupling to both

the ortho protons

and the fluorine

atom will result in

a doublet of

doublets.

~ 7.3 - 7.2
Doublet of

doublets (dd)
2H

H-3, H-5

(aromatic)

Protons meta to

the sulfonyl

group and ortho

to the fluorine

atom.

~ 5.5 - 5.0
Triplet (t) or

broad singlet
1H -NH-

The chemical

shift of the

sulfonamide

proton can be

variable and its

signal may be

broad. It will

likely show

coupling to the

adjacent

methylene group.

~ 3.7 - 3.6 Triplet (t) 2H -CH₂-OH

Methylene group

adjacent to the

hydroxyl group.

~ 3.2 - 3.1 Quartet (q) or

triplet (t)

2H -NH-CH₂- Methylene group

adjacent to the

sulfonamide
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nitrogen.

Coupling to both

the -NH- proton

and the other

methylene group

will result in a

complex

multiplet.

~ 2.5 - 2.0
Triplet (t) or

broad singlet
1H -OH

The hydroxyl

proton signal can

be broad and its

chemical shift is

concentration

and solvent

dependent.

¹³C NMR Spectral Data (Predicted)
The ¹³C NMR spectrum reveals the number of chemically non-equivalent carbon atoms and

their electronic environment.
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Chemical Shift (δ, ppm) Assignment Rationale

~ 165 (d, ¹JCF ≈ 250 Hz) C-4 (aromatic)

The carbon directly attached to

fluorine will show a large one-

bond coupling constant.

~ 140 C-1 (aromatic)

Quaternary carbon attached to

the sulfonyl group. Quaternary

carbons typically have weaker

signals.[1]

~ 130 (d, ³JCF ≈ 9 Hz) C-2, C-6 (aromatic)

Carbons ortho to the fluorine

atom will show a smaller three-

bond coupling.

~ 116 (d, ²JCF ≈ 22 Hz) C-3, C-5 (aromatic)

Carbons meta to the fluorine

atom will exhibit a two-bond

coupling.

~ 60 -CH₂-OH

Carbon atom of the methylene

group attached to the hydroxyl

group.

~ 45 -NH-CH₂-

Carbon atom of the methylene

group attached to the

sulfonamide nitrogen.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by observing the

absorption of infrared radiation at specific wavenumbers corresponding to the vibrations of

chemical bonds.

Experimental Protocol: IR Spectroscopy
Sample Preparation (Attenuated Total Reflectance - ATR):

Place a small amount of the solid sample directly onto the ATR crystal.

Apply pressure using the anvil to ensure good contact between the sample and the crystal.
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Record the spectrum.

Instrument Parameters:

Technique: Fourier Transform Infrared (FTIR) with ATR accessory

Spectral Range: 4000 - 400 cm⁻¹

Resolution: 4 cm⁻¹

Number of Scans: 16-32

IR Spectral Data (Predicted)
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Wavenumber
(cm⁻¹)

Intensity Assignment Rationale

~ 3500 Broad, Medium O-H stretch

The broadness is

indicative of hydrogen

bonding from the

hydroxyl group.

~ 3300 Medium, Sharp N-H stretch

Characteristic

stretching vibration of

the sulfonamide N-H

bond.

~ 3100 - 3000 Weak Aromatic C-H stretch

Stretching vibrations

of the C-H bonds on

the benzene ring.

~ 2950 - 2850 Medium Aliphatic C-H stretch

Symmetric and

asymmetric stretching

of the methylene C-H

bonds.

~ 1600, 1480 Medium
C=C stretch

(aromatic)

Characteristic skeletal

vibrations of the

benzene ring.

~ 1340, 1160 Strong

S=O stretch

(asymmetric and

symmetric)

The two strong bands

are characteristic of

the sulfonyl group

(SO₂).

~ 1250 Strong C-F stretch

Stretching vibration of

the carbon-fluorine

bond.

~ 1090 Strong C-O stretch
Stretching vibration of

the alcohol C-O bond.

~ 830 Strong p-disubstituted

benzene C-H bend

(out-of-plane)

This strong band is

characteristic of a 1,4-
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disubstituted benzene

ring.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in confirming its structure.

Experimental Protocol: Mass Spectrometry
Sample Preparation (Electrospray Ionization - ESI):

Prepare a dilute solution of the sample (1-10 µg/mL) in a suitable solvent (e.g., methanol or

acetonitrile).

Introduce the solution into the mass spectrometer via direct infusion or through a liquid

chromatography system.

Instrument Parameters (ESI-MS):

Ionization Mode: Positive or Negative Electrospray Ionization

Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Orbitrap

Scan Range: m/z 50 - 500

Mass Spectral Data (Predicted)
Molecular Ion (M⁺˙) or Pseudomolecular Ion ([M+H]⁺ or [M-H]⁻):

The molecular weight of 4-fluoro-N-(2-hydroxyethyl)benzenesulfonamide
(C₈H₁₀FNO₃S) is approximately 219.24 g/mol .

In positive ion mode, a peak at m/z 220.05 ([M+H]⁺) would be expected.

In negative ion mode, a peak at m/z 218.03 ([M-H]⁻) would be expected.

Key Fragmentation Patterns:
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Loss of the hydroxyethyl group: A fragment corresponding to the loss of C₂H₅NO (mass ≈

59) from the molecular ion.

Formation of the 4-fluorobenzenesulfonyl cation: A prominent peak at m/z 159,

corresponding to [FC₆H₄SO₂]⁺.

Loss of SO₂: A fragment resulting from the loss of sulfur dioxide (mass ≈ 64).

Cleavage of the C-S bond: Fragments corresponding to the 4-fluorophenyl cation (m/z 95)

and the [SO₂NHCH₂CH₂OH] radical.

Visualization of Experimental Workflows
NMR Spectroscopy Workflow

Sample Preparation Data Acquisition Data Processing Spectral Analysis

Dissolve Sample in
Deuterated Solvent

Transfer to
NMR Tube

Place in NMR
Spectrometer

Set Acquisition
Parameters Acquire FID Fourier Transform Phase Correction Baseline Correction Integration & Peak Picking Assign Peaks &

Interpret Spectrum

Click to download full resolution via product page

Caption: Workflow for NMR data acquisition and analysis.

IR Spectroscopy (ATR) Workflow

Sample Preparation Data Acquisition Spectral Analysis

Place Solid Sample
on ATR Crystal Apply Pressure Insert into FTIR

Spectrometer
Collect Background

Spectrum
Collect Sample

Spectrum
Process Spectrum

(ATR & Baseline Correction)
Identify Characteristic

Absorption Bands

Click to download full resolution via product page

Caption: Workflow for IR data acquisition using an ATR accessory.
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Mass Spectrometry (ESI) Workflow

Sample Preparation Data Acquisition Spectral Analysis

Dissolve Sample in
Suitable Solvent

Dilute to Appropriate
Concentration

Infuse Sample into
ESI Source

Electrospray
Ionization Mass Analysis Identify Molecular Ion

and Adducts
Interpret Fragmentation

Pattern

Click to download full resolution via product page

Caption: Workflow for Mass Spectrometry data acquisition via ESI.

Conclusion
The comprehensive spectroscopic analysis presented in this guide provides a robust

framework for the structural confirmation of 4-fluoro-N-(2-
hydroxyethyl)benzenesulfonamide. The predicted NMR, IR, and Mass spectral data, along

with the detailed experimental protocols, offer a valuable resource for researchers in the fields

of medicinal chemistry, organic synthesis, and materials science. The synergistic use of these

analytical techniques ensures an unambiguous characterization of this important chemical

entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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